Cas no 55726-49-3 (9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-)

• Product Name: 9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-
• CAS No: 55726-49-3
• MF: C₂₇H₄₅N₃O₆
• MW: 507.662708044052
• CID: 369150
• PubChem ID: 5476655
• Update Time: 2025-04-19

9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-
• N(4)-oleoyl cytarabine
• SCHEMBL20809944
• 55726-49-3
• NSC-250687
• 9-Octadecenamide,2-dihydro-2-oxo-4-pyrimidinyl)-, (Z)-
• (E)-N-[1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]octadec-9-enamide
• NSC250687

• Inchi： 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(32)28-22-18-19-30(27(35)29-22)26-25(34)24(33)21(20-31)36-26/h9-10,18-19,21,24-26,31,33-34H,2-8,11-17,20H2,1H3,(H,28,29,32,35)/b10-9+
• InChI Key： CDONIXJIKOVUIH-MDZDMXLPSA-N
• SMILES： O1C(C(C(C1CO)O)O)N1C(N=C(C=C1)NC(CCCCCCC/C=C/CCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 507.33083616g/mol
• Monoisotopic Mass: 507.33083616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 132Ų